Cas no 97630-43-8 (1-(5-chloro-2-methoxybenzenesulfonyl)piperazine)

• Product Name: 1-(5-chloro-2-methoxybenzenesulfonyl)piperazine
• CAS No: 97630-43-8
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 2128446
• PubChem ID: 1071339
• Update Time: 2025-10-28

1-(5-chloro-2-methoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methoxy-benzenesulfonyl)-piperazine
• 1-(5-chloro-2-methoxybenzenesulfonyl)piperazine
• CS-0222205
• 1-(5-chloro-2-methoxyphenyl)sulfonylpiperazine
• G27644
• AKOS000268801
• 1-(5-Chloro-2-methoxybenzenesulfonyl) piperazine
• 97630-43-8
• Oprea1_034191
• SCHEMBL788790
• EN300-110645
• 1-((5-Chloro-2-methoxyphenyl)sulfonyl)piperazine
• 1-(5-chloro-2-methoxyphenylsulfonyl)piperazine
• DB-354015
• AROSEUNOEYMHLM-UHFFFAOYSA-N
• BAS 03837919
• 1-(5-Chloro-2-methoxy-benzenesulfonyl)-piperazine, AldrichCPR
• 994-579-5

• MDL： MFCD03444533
• Inchi： 1S/C11H15ClN2O3S/c1-17-10-3-2-9(12)8-11(10)18(15,16)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： AROSEUNOEYMHLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N1CCNCC1)(=O)=O)OC

Computed Properties

• Exact Mass: 290.0491912g/mol
• Monoisotopic Mass: 290.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67Ų

1-(5-chloro-2-methoxybenzenesulfonyl)piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-chloro-2-methoxybenzenesulfonyl)piperazine

1-(5-Chloro-2-Methoxybenzenesulfonyl)Piperazine: A Comprehensive Overview

The compound with CAS No. 97630-43-8, commonly referred to as 1-(5-chloro-2-methoxybenzenesulfonyl)piperazine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a sulfonyl group attached to a substituted benzene ring. The 5-chloro-2-methoxybenzenesulfonyl moiety adds complexity to the molecule, making it a valuable compound for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 1-(5-chloro-2-methoxybenzenesulfonyl)piperazine in the development of novel therapeutic agents. Its structure allows for versatile interactions with biological targets, making it a promising candidate in the design of inhibitors for kinases and other enzymes. Researchers have explored its ability to modulate cellular pathways, particularly in the context of cancer and inflammatory diseases. The piperazine core of the molecule contributes to its stability and bioavailability, while the sulfonyl group enhances its binding affinity to target proteins.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials synthesis. The 5-chloro-2-methoxybenzenesulfonyl group exhibits interesting electronic properties, which can be leveraged in the creation of functional polymers and organic electronics. Recent breakthroughs in this area have demonstrated its potential as a building block for high-performance materials with tailored optical and electrical properties.

The synthesis of 1-(5-chloro-2-methoxybenzenesulfonyl)piperazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the sulfonyl chloride intermediate and its subsequent coupling with piperazine under optimized conditions. Researchers have reported improved yields and selectivity by employing environmentally friendly reagents and solvent systems, aligning with current trends toward sustainable chemistry practices.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure and conformational dynamics, which are critical for understanding its behavior in biological systems. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties and optimize its design for specific therapeutic applications.

Looking ahead, the continued exploration of 1-(5-chloro-2-methoxybenzenesulfonyl)piperazine is expected to yield further innovations in both medicinal chemistry and materials science. Its unique combination of structural features positions it as a versatile platform for developing next-generation compounds with enhanced functionality and specificity.